Cas no 1554553-71-7 (2-(2-bromo-4-methylphenyl)ethan-1-ol)

• Product Name: 2-(2-bromo-4-methylphenyl)ethan-1-ol
• CAS No: 1554553-71-7
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 6419229
• PubChem ID: 81795611
• Update Time: 2024-03-01

2-(2-bromo-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methylphenyl)ethan-1-ol
• 2-Bromo-4-methylbenzeneethanol
• EN300-1897784
• 1554553-71-7
• SCHEMBL17429675
• AKOS020776624

• Inchi： 1S/C9H11BrO/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6,11H,4-5H2,1H3
• InChI Key： XFOXSNXZLCXAHG-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=C(C)C=C1Br

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 287.8±25.0 °C(Predicted)
• pka: 14.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes